4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid hydrochloride

• Molecular Formula: C12H16ClN3O4
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 4-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid;hydrochloride
• InChI: InChI=1S/C12H15N3O4.ClH/c1-13-4-6-14(7-5-13)9-2-3-10(12(16)17)11(8-9)15(18)19;/h2-3,8H,4-7H2,1H3,(H,16,17);1H
• InChI Key: JPOYPPSFNBFFQN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-].Cl

Description

4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid hydrochloride is a useful research compound. Its molecular formula is C12H16ClN3O4 and its molecular weight is 301.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (16.4 g, 51 mmol) and 37% HCl (100 mL) in 1,4-dioxane (200 mL) was stirred at room temperature for 4 hours. The resulting solid was filtered, washed thoroughly with 1,4-dioxane and dried under vacuum at 45° C. The title compound was obtained as a pale yellow solid (13.45 g, 87.5% yield), and it was used in the next step without any further purification.